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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for utilizing

Avelumab in co-culture systems. This document is intended for professionals in research and

drug development to explore the therapeutic potential and mechanisms of Avelumab in a

controlled, in vitro environment that mimics the tumor microenvironment.

Introduction to Avelumab and Co-Culture Systems

Avelumab is a human IgG1 monoclonal antibody that targets the programmed death-ligand 1

(PD-L1). By blocking the interaction between PD-L1 and its receptor, programmed cell death

protein 1 (PD-1), Avelumab restores and enhances anti-tumor immune responses. Co-culture

systems are invaluable in vitro tools that allow for the study of interactions between different

cell populations, such as cancer cells and immune cells.[1][2] These systems provide a more

physiologically relevant model compared to monocultures for investigating the efficacy and

mechanism of action of immunotherapies like Avelumab.
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15542812#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4032528/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5564857/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542812?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the tumor microenvironment, cancer cells can express PD-L1, which binds to PD-1 on

activated T cells, leading to the suppression of T-cell activity and allowing the tumor to evade

immune surveillance.[3][4] Avelumab binds to PD-L1 on tumor cells, preventing this

immunosuppressive signaling and thereby reactivating the cytotoxic function of T cells against

the cancer cells.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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